1-carbamimidamido-N-(2-methylphenyl)methanimidamide hydrochloride
Overview
Description
1-Carbamimidamido-N-(2-methylphenyl)methanimidamide hydrochloride is a chemical compound with the molecular formula C10H13N5 · HCl. It is also known as methylimidazolecarboxamidine hydrochloride or MICA hydrochloride. This compound has gained significant attention in the scientific research community due to its potential applications in various fields, including medicine, biology, and chemistry.
Mechanism of Action
The mechanism of action of 1-Carbamimidamido-N-(2-methylphenyl)methanimidamide hydrochloride is not well understood. However, it has been suggested that it may act as an inhibitor of certain enzymes that are involved in the regulation of cellular processes. This inhibition may lead to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-Carbamimidamido-N-(2-methylphenyl)methanimidamide hydrochloride have not been extensively studied. However, it has been shown to have some cytotoxic activity against cancer cells. It has also been shown to have antibacterial and antifungal activity.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Carbamimidamido-N-(2-methylphenyl)methanimidamide hydrochloride in lab experiments is its high purity. This ensures that the results obtained are reliable and reproducible. However, one limitation of using MICA hydrochloride is its limited solubility in water, which may limit its use in certain experiments.
Future Directions
For the use of MICA hydrochloride in scientific research include the synthesis of new compounds, the study of its mechanism of action, and its use in drug delivery systems.
Scientific Research Applications
1-Carbamimidamido-N-(2-methylphenyl)methanimidamide hydrochloride has shown potential applications in scientific research. It has been used as a precursor for the synthesis of various compounds that have shown biological activity. For example, it has been used to synthesize a series of imidazole-based compounds that have shown anti-cancer activity. MICA hydrochloride has also been used as a ligand in the synthesis of metal complexes that have shown antibacterial and antifungal activity.
properties
IUPAC Name |
1-(diaminomethylidene)-2-(2-methylphenyl)guanidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N5.ClH/c1-6-4-2-3-5-7(6)13-9(12)14-8(10)11;/h2-5H,1H3,(H6,10,11,12,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FILKMYZBTLMWDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N=C(N)N=C(N)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70197178 | |
Record name | Biguanide, 1-o-tolyl-, monohydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70197178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4751-99-9 | |
Record name | NSC3275 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=3275 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Biguanide, 1-o-tolyl-, monohydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70197178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.